BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular formula and weight of 1-Pentanamine,
5-(triethoxysilyl)-

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Pentanamine, 5-(triethoxysilyl)-

Cat. No.: B3045424

In-Depth Technical Guide: 1-Pentanamine, 5-
(triethoxysilyl)-

For Researchers, Scientists, and Drug Development Professionals

Core Molecular and Physicochemical Properties

1-Pentanamine, 5-(triethoxysilyl)- is a bifunctional organosilane that is gaining significant
interest in the fields of materials science and drug delivery. Its unique structure, featuring a
primary amine and a hydrolyzable triethoxysilyl group, allows it to act as a versatile molecular
bridge between organic and inorganic materials. This property is particularly valuable for the
surface functionalization of nanoparticles and other substrates to enhance their biocompatibility

and drug-loading capacity.

The fundamental physicochemical properties of 1-Pentanamine, 5-(triethoxysilyl)- are
summarized in the table below.

Property Value Reference
Molecular Formula C11H27NO3Si [1112][3]
Molecular Weight 249.42 g/mol [11[3]

CAS Number 1067-48-7 [1][3]
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Experimental Protocols: Surface Functionalization
of Silica Nanoparticles

The primary application of 1-Pentanamine, 5-(triethoxysilyl)- in a research and drug
development context is the surface modification of substrates, most notably silica nanoparticles
(SNPs). The following protocols are adapted from established methods for aminosilane
functionalization and can be specifically applied to 1-Pentanamine, 5-(triethoxysilyl)-.

Synthesis of Silica Nanoparticles (Stober Method)

A common prerequisite for surface functionalization is the synthesis of the nanoparticles
themselves. The Stéber method is a widely used technique for producing monodisperse silica
nanoparticles.

Materials:

Tetraethyl orthosilicate (TEOS)

Ethanol (anhydrous)

Aqueous ammonium hydroxide solution (28-30%)

Deionized water

Procedure:

 In a flask, prepare a solution of ethanol and deionized water.

¢ Add aqueous ammonium hydroxide to the solution and stir to ensure homogeneity.
e Add TEOS to the stirred solution.

» Continue stirring the reaction mixture for a set duration (e.g., 12 hours) at room temperature
to allow for the hydrolysis and condensation of TEOS, leading to the formation of silica
nanoparticles.

« |solate the silica nanoparticles by centrifugation.
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» Wash the nanoparticles repeatedly with ethanol and deionized water to remove unreacted
reagents.

o Resuspend the purified silica nanoparticles in ethanol for subsequent functionalization.

Amine Functionalization with 1-Pentanamine, 5-
(triethoxysilyl)-

This protocol details the covalent attachment of 1-Pentanamine, 5-(triethoxysilyl)- to the
surface of silica nanopatrticles.

Materials:

« Silica nanoparticles suspended in ethanol

e 1-Pentanamine, 5-(triethoxysilyl)-

e Toluene (anhydrous)

Procedure:

» Disperse the synthesized silica nanoparticles in anhydrous toluene.

e Add 1-Pentanamine, 5-(triethoxysilyl)- to the nanoparticle suspension. The amount added
will depend on the desired surface coverage.

o Reflux the mixture under an inert atmosphere (e.g., nitrogen or argon) for several hours
(e.g., 8-12 hours) with continuous stirring. This promotes the hydrolysis of the triethoxysilyl
groups and their condensation with the silanol groups on the silica surface.

 After the reaction, allow the mixture to cool to room temperature.
» Collect the functionalized nanoparticles by centrifugation.
¢ Wash the nanoparticles thoroughly with toluene and ethanol to remove any unreacted silane.

e Dry the amine-functionalized silica nanoparticles under vacuum.
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Data Presentation: Quantitative Analysis of
Functionalized Nanoparticles

The successful functionalization of nanoparticles with 1-Pentanamine, 5-(triethoxysilyl)- can
be quantified and characterized using various analytical techniques. The following table
presents typical quantitative data that can be obtained.

Typical Values for Amine- . .
Parameter . . Analytical Technique(s)
Functionalized SNPs

) Dynamic Light Scattering
Zeta Potential +20 to +40 mV

(DLS)
Particle Size (Hydrodynamic Increase of 5-20 nm post- Dynamic Light Scattering
Diameter) functionalization (DLS)
Surface Amine Density 0.5 - 2.0 amines/nm2 Titration, XPS, TGA
Drug Loading Capacity (e.qg., ]
5-15% (w/w) UV-Vis Spectroscopy, HPLC

Doxorubicin)

Logical Workflow and Signaling Pathway Diagrams
Experimental Workflow for Nanoparticle
Functionalization and Drug Loading

The following diagram illustrates the sequential steps involved in the synthesis of amine-
functionalized silica nanoparticles and their subsequent loading with a therapeutic agent.
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Caption: Workflow for synthesis and drug loading of functionalized nanopatrticles.

Hypothetical Sighaling Pathway Modulation by Amine-
Functionalized Nanoparticles
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While specific signaling pathways directly modulated by 1-Pentanamine, 5-(triethoxysilyl)-
functionalized nanoparticles are still under active investigation, it is hypothesized that their
interaction with cells could influence pathways commonly affected by nanopatrticle uptake. The
positive surface charge imparted by the amine functionalization can enhance cellular uptake,
potentially leading to interactions with intracellular signaling cascades. The diagram below
illustrates a potential mechanism of action.

f Cellular Uptake A

(Amine-FunctionaIized SNF)

Cell Membrane

f Intracellular Signaling A

(Reactive Oxygen Species (ROS))
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Caption: Potential signaling pathway modulation by amine-functionalized SNPs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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